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Introduction
Platinum Resistance Thermometers (PRTs) are indispensable tools for accurate and reliable

temperature measurement in low-temperature physics. Their principle of operation is based on

the predictable and stable relationship between the electrical resistance of a pure platinum
element and temperature.[1][2][3] This document provides detailed application notes and

experimental protocols for the effective use of PRTs in cryogenic environments.

PRTs, such as the common Pt100 which has a resistance of 100 Ω at 0°C, offer high

repeatability and nearly constant sensitivity at temperatures above 30 K.[4][5][6] While their

sensitivity decreases at lower temperatures, specialized models are characterized for use down

to 14 K.[4]

Principles of Operation
The fundamental principle behind a PRT is the temperature-dependent electrical resistance of

platinum.[1][2][3] As the temperature of the platinum element changes, its electrical

resistance changes in a well-defined and repeatable manner. By measuring this resistance, the

temperature can be accurately determined. For precision measurements, a four-wire

configuration is crucial to eliminate the influence of lead wire resistance.[7]
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Types of Platinum Resistance Thermometers for
Low-Temperature Applications
Two primary types of PRTs are used in low-temperature physics: wire-wound and thin-film.

Wire-Wound PRTs: These are typically used as secondary standards due to their high

stability and repeatability.[8] The platinum wire is wound in a strain-free manner to minimize

resistance changes due to mechanical stress.

Thin-Film PRTs: These are smaller and have a faster response time. They are created by

depositing a thin film of platinum onto a ceramic substrate.

For cryogenic applications, it is essential to select a PRT specifically designed and calibrated

for low temperatures.

Quantitative Data and Performance Characteristics
The selection of a suitable PRT for low-temperature applications depends on its performance

characteristics. The following table summarizes key quantitative data for different types of

PRTs.
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Parameter
Standard PRT

(SPRT)

Industrial PRT

(IPRT) - Wire-

Wound

Industrial PRT

(IPRT) - Thin-

Film

Cryogenic PRT

(e.g., Lake

Shore PT-100

series)

Typical

Temperature

Range

13.8 K to 1234

K[9]
-200°C to 600°C -50°C to 500°C 14 K to 873 K[4]

Nominal

Resistance at

0°C

25 Ω or 100 Ω

100 Ω (Pt100) or

1000 Ω (Pt1000)

[10]

100 Ω (Pt100) or

1000 Ω (Pt1000)

[10]

100 Ω

Sensitivity

(dR/dT) at 77 K

(approx.)

High
Moderate (~0.4

Ω/K for Pt100)

Moderate (~0.4

Ω/K for Pt100)

Nearly constant

above 30 K[4]

Stability after

Thermal Cycling
Excellent Good Fair to Good

High

reproducibility

(±5 mK at 77 K)

[4]

Magnetic Field

Dependence

Low, but requires

correction at high

fields and low

temperatures.

Low above 40 K.

[4] Errors can be

significant at

lower

temperatures

and high fields.

Similar to wire-

wound IPRTs.

Low dependence

above 40 K.[4]

Typical Accuracy

(at 77 K)

< ±1 mK (with

proper

calibration)

±0.1 K to ±0.5 K ±0.2 K to ±1 K
±5 mK (with

calibration)[4]

Experimental Protocols
Protocol for Installation of a PRT in a Cryostat
This protocol outlines the essential steps for correctly installing a PRT in a low-temperature

experimental setup to ensure accurate temperature measurement.
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Materials:

Platinum Resistance Thermometer (PRT)

Cryostat

Thermal grease (e.g., Apiezon N)

Insulated, low thermal conductivity wiring (e.g., phosphor bronze or manganin)

Heat shrink tubing

Soldering iron and solder

Copper bobbins or posts for thermal anchoring

Solvent (e.g., acetone, isopropyl alcohol)

Procedure:

Prepare the Mounting Surface: Clean the area where the PRT will be mounted with acetone,

followed by an isopropyl alcohol rinse.[8] Allow the solvents to evaporate completely.

Mount the PRT:

Apply a thin, uniform layer of thermal grease to the mounting surface and the PRT.

Securely fasten the PRT to the surface. If mounting in a recess, ensure the sensor is

surrounded by thermal grease.[8]

Wire the PRT:

Use a four-wire configuration for all precision measurements to eliminate the effect of lead

resistance.

Solder the connecting wires to the PRT leads. Use heat shrink tubing to insulate the solder

joints.

Thermal Anchoring of Wires:
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Heat conducted through the connecting wires can introduce significant measurement

errors.[2]

Thermally anchor the wires at various temperature stages within the cryostat (e.g., at the

77 K and 4 K stages of a liquid helium cryostat).

A simple and effective method is to wrap the wires tightly around a copper bobbin or post

that is in good thermal contact with the cold stage. A minimum of five wraps is

recommended.[8]

A final thermal anchor at the sample stage is crucial to ensure the PRT is at the same

temperature as the sample.[2]

Protocol for PRT Calibration at Cryogenic Temperatures
For high-accuracy measurements, PRTs should be calibrated at fixed cryogenic temperature

points.

Materials:

PRT to be calibrated

Standard calibrated reference thermometer

Cryostat with a calibration block

High-precision resistance bridge or digital multimeter

Data acquisition system

Procedure:

Mount Thermometers: Install both the PRT to be calibrated and the reference thermometer in

close proximity within the calibration block of the cryostat to minimize temperature gradients.

Establish Thermal Equilibrium: Cool the cryostat to the desired fixed-point temperature (e.g.,

the boiling point of liquid nitrogen, 77.36 K). Allow sufficient time for the system to reach

thermal equilibrium.
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Perform Resistance Measurements:

Use a four-wire measurement setup for both thermometers.

Apply the recommended excitation current to minimize self-heating. For a Pt100, this is

typically around 1 mA.[9]

Simultaneously record the resistance of both the reference thermometer and the PRT

under calibration.

Repeat at Multiple Fixed Points: Repeat the measurement process at several other well-

defined low-temperature fixed points.

Generate Calibration Curve: Use the collected data to generate a resistance-versus-

temperature calibration curve for the PRT. For high-accuracy applications, this data can be

fitted to a standard function, such as the Callendar-Van Dusen equation, or a more complex

polynomial for cryogenic temperatures.

Protocol for Minimizing Self-Heating Effects
Self-heating occurs when the excitation current passing through the PRT generates heat,

leading to an erroneously high temperature reading.[11]

Procedure:

Use Recommended Excitation Current: Always operate the PRT within the manufacturer's

recommended excitation current limits. For many Pt100 sensors, a current of 1 mA or less is

advised.[9]

Ensure Good Thermal Contact: Proper thermal anchoring of the PRT to the object of interest

is crucial for dissipating the heat generated by the excitation current.

Perform a Self-Heating Test:

At a stable low temperature, measure the resistance of the PRT with the standard

excitation current (I).
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Increase the excitation current (e.g., to 1.414 * I, which doubles the power) and measure

the resistance again.

A significant change in resistance indicates a self-heating issue.

Apply Correction (if necessary): The self-heating effect can be corrected for by measuring

the resistance at two different currents and extrapolating back to zero current.[11]

Visualizations
Experimental Workflow for PRT Measurement in a
Cryostat
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Caption: Workflow for PRT measurement in a cryostat.

Logic Diagram for a Four-Wire Resistance Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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